Cas no 1864563-87-0 (4-Pyridinecarboxylic acid, 2-(1-azetidinyl)-6-chloro-)

• Product Name: 4-Pyridinecarboxylic acid, 2-(1-azetidinyl)-6-chloro-
• CAS No: 1864563-87-0
• MF: C₉H₉ClN₂O₂
• MW: 212.632961034775
• CID: 5263970
• PubChem ID: 115028118
• Update Time: 2025-07-19

4-Pyridinecarboxylic acid, 2-(1-azetidinyl)-6-chloro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 2-(1-azetidinyl)-6-chloro-

• Inchi： 1S/C9H9ClN2O2/c10-7-4-6(9(13)14)5-8(11-7)12-2-1-3-12/h4-5H,1-3H2,(H,13,14)
• InChI Key： ZEIPOJRHNQWMIB-UHFFFAOYSA-N
• SMILES： C1(N2CCC2)=NC(Cl)=CC(C(O)=O)=C1

Computed Properties

• Exact Mass: 212.0352552g/mol
• Monoisotopic Mass: 212.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.4Ų

Additional information on 4-Pyridinecarboxylic acid, 2-(1-azetidinyl)-6-chloro-

4-Pyridinecarboxylic acid, 2-(1-azetidinyl)-6-chloro- (CAS No. 1864563-87-0): A Comprehensive Overview

4-Pyridinecarboxylic acid, 2-(1-azetidinyl)-6-chloro- (CAS No. 1864563-87-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-(1-azetidinyl)-6-chloronicotinic acid, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Properties and Structure

2-(1-azetidinyl)-6-chloronicotinic acid is a derivative of nicotinic acid (vitamin B3) with a chlorine atom at the 6-position and an azetidine ring attached to the 2-position. The azetidine ring, a four-membered heterocyclic compound, imparts unique chemical properties to the molecule. The presence of the chlorine atom and the azetidine ring significantly influences the compound's reactivity and biological activity.

The molecular formula of 2-(1-azetidinyl)-6-chloronicotinic acid is C₉H₉ClN₂O₂, with a molecular weight of approximately 208.63 g/mol. The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as water and methanol. Its melting point is around 150°C, and it exhibits good stability under standard laboratory conditions.

Synthesis Methods

The synthesis of 2-(1-azetidinyl)-6-chloronicotinic acid has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 6-chloronicotinic acid with azetidine in the presence of a coupling reagent such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or DCC (Dicyclohexylcarbodiimide). This reaction typically proceeds via an amide bond formation between the carboxylic acid group of 6-chloronicotinic acid and the amine group of azetidine.

An alternative approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. In this method, 6-chloronicotinic acid and azetidine are mixed in a suitable solvent such as dimethylformamide (DMF) and subjected to microwave irradiation for a short period. The resulting product is then purified using standard techniques such as recrystallization or column chromatography.

Biological Activities and Therapeutic Potential

2-(1-azetidinyl)-6-chloronicotinic acid has demonstrated promising biological activities in various preclinical studies. One of its key properties is its ability to modulate nicotinic acetylcholine receptors (nAChRs), which are important targets for treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.

In vitro studies have shown that 2-(1-azetidinyl)-6-chloronicotinic acid exhibits selective binding to specific subtypes of nAChRs, particularly α4β2 and α7 subtypes. This selectivity is crucial for minimizing side effects associated with non-selective nAChR agonists or antagonists. Additionally, the compound has been found to enhance cognitive function in animal models of cognitive impairment, suggesting its potential as a cognitive enhancer.

Beyond its effects on nAChRs, 2-(1-azetidinyl)-6-chloronicotinic acid has also shown anti-inflammatory properties. In vitro studies using human immune cells have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This anti-inflammatory activity may contribute to its potential therapeutic benefits in inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Clinical Trials and Future Directions

The promising preclinical results of 2-(1-azetidinyl)-6-chloronicotinic acid have led to increased interest in its clinical development. Several phase I clinical trials are currently underway to evaluate the safety and pharmacokinetics of the compound in healthy volunteers. These trials are designed to provide essential data on dosing regimens, bioavailability, and potential side effects.

If these initial trials are successful, subsequent phase II trials will be conducted to assess the efficacy of 2-(1-azetidinyl)-6-chloronicotinic acid in specific patient populations with neurological or inflammatory disorders. The ultimate goal is to bring this novel compound to market as a safe and effective therapeutic option for patients in need.

Conclusion

4-Pyridinecarboxylic acid, 2-(1-azetidinyl)-6-chloro- (CAS No. 1864563-87-0) represents an exciting advancement in medicinal chemistry with significant potential for therapeutic applications. Its unique chemical structure, coupled with its selective binding to nAChRs and anti-inflammatory properties, makes it a promising candidate for treating various neurological and inflammatory disorders. Ongoing clinical trials will provide valuable insights into its safety and efficacy, paving the way for future developments in this field.